methyl (13E)-11,16-dihydroxy-16-methyl-9-oxoprost-13-en-1-oate

• Molecular Formula: C22H38O5
• Molecular Weight: 382.5 g/mol
• IUPAC Name: methyl 7-[3-hydroxy-2-[(E)-4-hydroxy-4-methyloct-1-enyl]-5-oxocyclopentyl]heptanoate
• InChI: InChI=1S/C22H38O5/c1-4-5-14-22(2,26)15-10-12-18-17(19(23)16-20(18)24)11-8-6-7-9-13-21(25)27-3/h10,12,17-18,20,24,26H,4-9,11,13-16H2,1-3H3/b12-10+
• InChI Key: OJLOPKGSLYJEMD-ZRDIBKRKSA-N
• Isomeric SMILES: CCCCC(C)(C/C=C/C1C(CC(=O)C1CCCCCCC(=O)OC)O)O
• SMILES: CCCCC(C)(CC=CC1C(CC(=O)C1CCCCCCC(=O)OC)O)O

Description

Methyl (13E)-11,16-dihydroxy-16-methyl-9-oxoprost-13-en-1-oate is a beta-hydroxyketone that is 3-hydroxycyclopentanone in which a hydrogen at position 4 is replaced by a (1E)-4-hydroxy-4-methyloct-1-en-1-yl group and a hydrogen at position 5 is replaced by a 7-methoxy-7-oxoheptyl group. It is a tertiary alcohol, a secondary alcohol, a beta-hydroxy ketone, a cyclic ketone and a methyl ester.

Scientific Research Applications

Synthesis and Structural Elucidation

• Synthesis of Enantiomers

  Terinek et al. (1997) synthesized four optically pure isomers of this compound, employing a reverse approach to the classical Corey procedure (Terinek, Kozmík, & Paleček, 1997).

• Biotransformation with Fungi

  García-Granados et al. (1995) explored the biotransformation of this compound using filamentous fungi, producing new polyoxygenated ent-manoyl oxides (García-Granados, Liñán, Martínez, Onorato, & Arias, 1995).

• Collins Oxidation Studies

  Matsumoto et al. (1982) conducted a study on the Collins oxidation of methyl (+)-13β-abiet-8-en-18-oate, a structurally similar compound, leading to insights into the oxidation processes of related compounds (Matsumoto, Imai, Yuki, Katayama, & Furutani, 1982).

Biological Activities and Applications

• Activity of Adenylatecyclase Enzyme Modifiers

  Another study by García-Granados et al. (1995) discusses the synthesis of enantio-manoyl oxides, including derivatives of the compound , as modifiers of the activity of the adenylatecyclase enzyme (García-Granados, Liñán, Martínez, Onorato, Parra, & Arias, 1995).

• Chemical Rearrangement Studies

  Tahara et al. (1975) investigated the chemical rearrangements of methyl esters, providing valuable insights into the structural transformations and synthesis pathways of similar compounds (Tahara, Harigaya, & Onda, 1975).

• Synthesis of Diterpenoids

  Berettoni et al. (1996) described the synthesis of methyl (13S)-13-hydroxyisoatisiren-18-oate from (−)-abietic acid, relevant to the understanding of the synthetic pathways of structurally related compounds (Berettoni, Chiara, Iacoangeli, Surdo, Bettolo, Montagnini di Mirabello, Nicolini, & Scarpelli, 1996).

• Catalytic Hydrogenation Studies

  Tahara et al. (1964) explored the catalytic hydrogenation of methyl esters of similar compounds, providing insights into the reduction processes and product formation relevant to the compound (Tahara, Hirao, & Hamazaki, 1964).